1-(4-Aminophenyl)-3-chloropropan-2-one

• Molecular Formula: C9H10ClNO
• Molecular Weight: 183.63 g/mol
• IUPAC Name: 1-(4-aminophenyl)-3-chloropropan-2-one
• InChI: InChI=1S/C9H10ClNO/c10-6-9(12)5-7-1-3-8(11)4-2-7/h1-4H,5-6,11H2
• InChI Key: UZAPJFVEACATEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)CCl)N

Description

1-(4-Aminophenyl)-3-chloropropan-2-one is a chlorinated ketone derivative featuring an amino group at the para position of the phenyl ring. This structure confers unique physicochemical properties, including polarity, hydrogen-bonding capability, and reactivity. The compound’s synthesis typically involves nucleophilic substitution or acylation reactions, leveraging the amino group’s electron-donating effects to direct reactivity .

The amino group enhances solubility in polar solvents and facilitates intermolecular interactions, such as hydrogen bonding, which are critical in biological and crystallographic contexts .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares 1-(4-Aminophenyl)-3-chloropropan-2-one with key analogues:

Compound Name	Molecular Formula	Key Substituents	Biological Activity/Application	Reference
1-(4-Aminophenyl)-3-chloropropan-2-one	C₉H₁₀ClNO	4-aminophenyl, 3-chloro-propanone	Potential antimalarial/antimicrobial*
(E)-1-(4-Aminophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one	C₁₆H₁₅NO₂	4-aminophenyl, 4-methoxyphenyl	50% inhibition of PfFd-PfFNR (antimalarial)
1-(3-Amino-5-(trifluoromethoxy)phenyl)-3-chloropropan-2-one	C₁₀H₉ClF₃NO₂	3-amino-TFMO-phenyl, 3-chloro	Unspecified bioactivity (structural study)
1-(4-Chlorophenyl)-3-(2,4-dimethoxyphenyl)-2-propen-1-one	C₁₇H₁₅ClO₃	4-chlorophenyl, 2,4-dimethoxyphenyl	Antimicrobial (MIC data inferred)

Key Observations:

• Substituent Position and Activity: The para-aminophenyl group in the target compound contrasts with meta-substituted analogues (e.g., ), which may alter electronic effects and hydrogen-bonding capacity .
• Chlorine vs. Methoxy Groups : Chlorine’s electron-withdrawing nature in the target compound may reduce nucleophilic reactivity compared to methoxy-substituted chalcones (e.g., ), which exhibit stronger antimalarial activity due to enhanced electrostatic interactions .
• Ketone vs.

Physicochemical Properties

• Hydrogen Bonding: The amino group in the target compound facilitates hydrogen bonding, critical for crystal packing (as in ) and solubility .

Q & A

Q. What are the common synthetic routes for preparing 1-(4-Aminophenyl)-3-chloropropan-2-one, and how can reaction conditions be optimized?

• Methodological Answer : Synthesis typically involves halogenation and Friedel-Crafts acylation. For example, halogenation of the phenyl ring followed by ketone functionalization using 3-chloropropionyl chloride in the presence of Lewis acids (e.g., AlCl₃). Optimization requires tuning reaction parameters:

• Temperature : Controlled exothermic reactions (e.g., 0–5°C for acylation steps).
• Solvent : Polar aprotic solvents (e.g., dichloromethane) improve electrophilic substitution efficiency.
• Catalysts : Lewis acids enhance electrophilicity of acylating agents .
  Post-synthesis purification via column chromatography or recrystallization ensures high purity.

Q. What spectroscopic and crystallographic methods are recommended for characterizing 1-(4-Aminophenyl)-3-chloropropan-2-one?

• Methodological Answer :

• NMR : $^1$H and $^13$C NMR confirm substituent positions and hydrogen environments. For example, the aromatic proton signals (6.8–7.5 ppm) and carbonyl carbon (~200 ppm) are diagnostic.
• IR : Stretching frequencies for ketone (C=O, ~1700 cm⁻¹) and amine (N–H, ~3300 cm⁻¹) groups.
• X-ray Crystallography : SHELX software refines crystal structures, resolving bond lengths and angles. Non-centrosymmetric space groups (e.g., P2₁2₁2₁) are common for asymmetric halogenated ketones .

Advanced Research Questions

Q. How can researchers resolve contradictions between experimental spectral data and computational modeling results for 1-(4-Aminophenyl)-3-chloropropan-2-one?

• Methodological Answer : Discrepancies arise from solvent effects or conformational flexibility. Strategies include:

• DFT Calculations : Optimize molecular geometry using B3LYP/6-31G(d) basis sets, accounting for solvent polarity (e.g., IEF-PCM model).
• Vibrational Analysis : Compare computed IR spectra with experimental data to identify misassigned peaks.
• Dynamic NMR : Detect conformational exchange broadening in $^1$H NMR at variable temperatures .

Q. What strategies are effective in analyzing the biological interaction mechanisms of 1-(4-Aminophenyl)-3-chloropropan-2-one with protein targets?

• Methodological Answer :

• Surface Plasmon Resonance (SPR) : Quantify binding affinity (K_D) in real-time.
• Molecular Docking : Use AutoDock Vina to predict binding poses, focusing on hydrogen bonds (amine to Asp/Glu residues) and halogen-protein interactions (chlorine with hydrophobic pockets).
• X-ray Crystallography : Resolve co-crystal structures to map interactions at atomic resolution. Preliminary studies suggest electrostatic interactions dominate due to the amino group’s polarity .

Q. How do substituent variations on the phenyl ring influence the chemical reactivity and biological activity of halogenated propanone derivatives?

• Methodological Answer :

• Electron-Withdrawing Groups (e.g., –Cl) : Increase ketone electrophilicity, enhancing nucleophilic attack (e.g., Grignard reactions).
• Amino Groups (–NH₂) : Improve solubility and protein binding via hydrogen bonding.
• Halogen Positioning : Para-substitution (vs. meta) optimizes steric compatibility in enzyme active sites. For example, 4-aminophenyl derivatives show higher inhibitory activity against kinases than 3-substituted analogs .

Data Contradiction Analysis

Q. How should researchers address conflicting reports on the regioselectivity of halogenation in 1-(4-Aminophenyl)-3-chloropropan-2-one derivatives?

• Methodological Answer : Conflicting data often stem from solvent polarity or catalyst choice. Resolve via:

• Competitive Experiments : Compare halogenation yields under varying conditions (e.g., FeCl₃ vs. AlCl₃).
• Isotopic Labeling : Track $^{13}$C-labeled intermediates to confirm reaction pathways.
• Computational Modeling : Calculate activation energies for competing pathways (e.g., ortho vs. para attack) using Gaussian09 .

Methodological Best Practices

Q. What purification techniques are optimal for isolating 1-(4-Aminophenyl)-3-chloropropan-2-one from by-products?

• Methodological Answer :

• Flash Chromatography : Use silica gel with gradient elution (hexane:ethyl acetate, 4:1 → 1:1) to separate polar by-products.
• Recrystallization : Ethanol-water mixtures yield high-purity crystals (melting point: ~120–123°C).
• HPLC : Reverse-phase C18 columns (acetonitrile:water, 0.1% TFA) resolve structurally similar impurities .